Cas no 1314-05-2 (Nickel selenide)

• Product name: Nickel selenide
• CAS No: 1314-05-2
• MF: NiSe
• MW: 137.653400421143
• MDL: MFCD00049497
• CID: 83587
• PubChem ID: 62394

Nickel selenide Chemical and Physical Properties

Names and Identifiers

• Nickel (II) selenide
• selanylidenenickel
• EINECS 215-216-2
• Nickel monoselenide
• Nickel selenide
• Nickel selenide (Ni-Se)
• Nickel(II) selenide
• KB76MY8R90
• NiSe
• 8907AF
• NSC378342
• Nickel selenide (NiSe) (6CI,7CI,8CI,9CI)
• Nickel selenide (NiSe)
• MFCD00049497
• UNII-KB76MY8R90
• 1314-05-2
• DTXSID00157023
• NSC 378342
• CCRIS 7581
• NS00134411
• NSC-378342

• MDL： MFCD00049497
• Inchi： 1S/Ni.Se
• InChI Key： QHASIAZYSXZCGO-UHFFFAOYSA-N
• SMILES： [Se]=[Ni]

Computed Properties

• Exact Mass: 138.86000
• Monoisotopic Mass: 137.85187
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 2
• Rotatable Bond Count: 0
• Complexity: 2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Gray lumps, odourless
• Density: 8.46
• Melting Point: 980°C
• Boiling Point: No data available
• Flash Point: No data available
• Water Partition Coefficient: Insoluble in water. Soluble in aqua regia, HNO{3}
• PSA: 0.00000
• LogP: -0.26830
• Vapor Pressure: No data available
• Solubility: Insoluble in water

Nickel selenide Security Information

• Signal Word：warning
• Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Safety Instruction： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
• RTECS：QR8926000
• HazardClass：9
• Storage Condition：Ambient temperatures.

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds

Additional information on Nickel selenide

Nickel Selenide (CAS No. 1314-05-2): An Overview of Its Properties and Applications

Nickel selenide (NiSe), with the CAS number 1314-05-2, is a compound that has garnered significant attention in recent years due to its unique properties and potential applications in various fields, including materials science, catalysis, and energy storage. This article provides a comprehensive overview of nickel selenide, delving into its chemical structure, physical properties, synthesis methods, and recent advancements in its research and applications.

Nickel selenide is a binary compound composed of nickel (Ni) and selenium (Se). It crystallizes in the orthorhombic crystal system, which contributes to its distinct electronic and magnetic properties. The compound is known for its semiconducting behavior, making it a promising material for electronic and optoelectronic devices. Recent studies have also explored its potential in catalytic processes and energy storage systems.

The synthesis of Nickel selenide can be achieved through various methods, including solid-state reactions, solvothermal synthesis, and chemical vapor deposition (CVD). Each method has its advantages and limitations, depending on the desired properties and applications. For instance, solid-state reactions are cost-effective but may result in lower purity compared to solvothermal methods, which offer better control over particle size and morphology.

In terms of physical properties, Nickel selenide exhibits a bandgap that can be tuned by altering the stoichiometry or introducing dopants. This tunability is crucial for optimizing its performance in electronic devices. Additionally, the compound's magnetic properties have been a subject of extensive research. Studies have shown that nickel selenide can exhibit ferromagnetic behavior under certain conditions, making it a candidate for spintronic applications.

One of the most exciting areas of research involving Nickel selenide is its application in catalysis. Recent studies have demonstrated that nickel selenide nanoparticles can serve as efficient catalysts for hydrogen evolution reactions (HER) in water splitting processes. These nanoparticles exhibit high catalytic activity and stability, outperforming many traditional catalysts such as platinum. The unique electronic structure of nickel selenide facilitates the adsorption and desorption of hydrogen atoms, enhancing the overall efficiency of the HER process.

Beyond catalysis, Nickel selenide has shown promise in energy storage applications, particularly in lithium-ion batteries (LIBs). As an anode material, nickel selenide offers high theoretical capacity and good rate performance due to its high electrical conductivity and structural stability during cycling. Research has focused on optimizing the morphology and composition of nickel selenide to improve its performance in LIBs. For example, nanostructured nickel selenide composites have been developed to enhance lithium ion diffusion and reduce volume expansion during cycling.

The environmental impact of materials used in energy storage and catalysis is a growing concern. In this context, the sustainability of Nickel selenide production is an important consideration. Efforts are being made to develop environmentally friendly synthesis methods that minimize waste generation and energy consumption. Additionally, the recyclability of nickel selenide-based materials is being explored to ensure their long-term viability.

In conclusion, Nickel selenide (CAS No. 1314-05-2) is a versatile compound with a wide range of potential applications in materials science, catalysis, and energy storage. Its unique electronic and magnetic properties make it an attractive material for advanced technological applications. Ongoing research continues to uncover new possibilities for this compound, positioning it as a key player in the development of next-generation materials and devices.